Cas no 1171784-02-3 (5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1171784-02-3
• MF: C₁₆H₁₅ClN₆OS
• MW: 374.847899675369
• CID: 6278828
• PubChem ID: 40151591
• Update Time: 2025-05-23

5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z383585346
• EN300-26616770
• 5-chloro-N-[6-(3,5-dimethylpyrazol-1-yl)pyridin-3-yl]-2-methylsulfanylpyrimidine-4-carboxamide
• 1171784-02-3
• 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide
• AKOS034265047

• Inchi： 1S/C16H15ClN6OS/c1-9-6-10(2)23(22-9)13-5-4-11(7-18-13)20-15(24)14-12(17)8-19-16(21-14)25-3/h4-8H,1-3H3,(H,20,24)
• InChI Key： YAXLQIVPSJNRLX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC1=CN=C(C=C1)N1C(C)=CC(C)=N1)=O)SC

Computed Properties

• Exact Mass: 374.0716580g/mol
• Monoisotopic Mass: 374.0716580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide

Comprehensive Overview of 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 1171784-02-3)

The compound 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 1171784-02-3) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core linked to a pyrazole moiety and a pyrimidine carboxamide group, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of chloro and methylsulfanyl substituents further enhances its reactivity and binding affinity, which is crucial for targeted applications.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and inflammatory diseases. The compound's CAS No. 1171784-02-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

Another area of interest is the compound's application in agrochemical formulations. The pyrazole and pyrimidine scaffolds are known for their herbicidal and fungicidal properties, making 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, this compound aligns with the search for eco-friendly pesticides that minimize environmental impact.

The synthesis of 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research and industrial-scale production.

From a commercial perspective, CAS No. 1171784-02-3 is listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and agrochemical industries. Its pricing and availability are often queried by procurement professionals, highlighting its niche market value. Additionally, the compound's patent status and regulatory compliance are common topics in industry forums, as they influence its adoption in product development pipelines.

In summary, 5-chloro-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-2-(methylsulfanyl)pyrimidine-4-carboxamide represents a compelling case study in the intersection of chemistry and life sciences. Its dual potential in drug discovery and agrochemical innovation positions it as a molecule worth watching in the coming years. As research progresses, further insights into its mechanisms and applications are expected to emerge, solidifying its place in the scientific community.